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Compound of Interest

Compound Name: Einecs 286-347-0

Cat. No.: B15183581 Get Quote

Chemical Identity: 4-hydroxy-8-[(4-sulphobenzoyl)amino]naphthalene-2-sulphonic acid,

compound with pyridine (1:2) EINECS Number: 286-347-0 CAS Number: 85222-95-3

Note to the Reader: As of the last search, detailed safety and handling information, including a

comprehensive Safety Data Sheet (SDS), for the specific compound 4-hydroxy-8-[(4-

sulphobenzoyl)amino]naphthalene-2-sulphonic acid, compound with pyridine (1:2) is not readily

available in public databases. The following guide is therefore based on general principles for

handling structurally related chemicals, such as naphthalene sulfonic acid derivatives and

pyridine salts. This information should be used for preliminary guidance only, and a substance-

specific risk assessment should be conducted by qualified professionals before handling this

chemical.

Hazard Identification and Classification
Due to the lack of specific toxicological data for this compound, a definitive hazard

classification cannot be provided. However, based on its structural components—a

naphthalene sulfonic acid derivative and a pyridine salt—potential hazards may include:

Skin and Eye Irritation: Naphthalene sulfonic acids are often irritating to the skin and eyes.

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Toxicity: The toxicological properties have not been fully investigated. Both naphthalene and

pyridine derivatives can exhibit toxicity.
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Precautionary Approach: In the absence of specific data, it is prudent to handle this compound

as a potentially hazardous substance.

Exposure Controls and Personal Protection
To minimize potential exposure, the following engineering controls and personal protective

equipment (PPE) are recommended.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Use local exhaust ventilation to control airborne dust or mists.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate particulate filter is recommended.

Handling and Storage
Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Use only with adequate ventilation.

Wash hands thoroughly after handling.
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Keep away from incompatible materials such as strong oxidizing agents.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from direct sunlight and sources of ignition.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: The combustion of this material may produce hazardous decomposition

products including oxides of carbon, nitrogen, and sulfur.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 2.2). Avoid breathing dust and contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled solid material, avoiding dust generation, and

place it in a suitable container for disposal.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations.

Visualizations
Due to the lack of specific experimental data for EINECS 286-347-0, the creation of detailed

and accurate diagrams for signaling pathways or experimental workflows is not possible.

However, a generalized workflow for the safe handling of a potentially hazardous chemical

powder can be represented.
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Caption: General workflow for safe handling of a chemical powder.
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[https://www.benchchem.com/product/b15183581#einecs-286-347-0-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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